N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-5-fluoro-2-methoxybenzenesulfonamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C21H26FN3O5S/c1-24-7-9-25(10-8-24)17(15-3-5-18-20(11-15)30-14-29-18)13-23-31(26,27)21-12-16(22)4-6-19(21)28-2/h3-6,11-12,17,23H,7-10,13-14H2,1-2H3
• InChI Key: ODGJOIZKWSSTHG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNS(=O)(=O)C2=C(C=CC(=C2)F)OC)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H26FN3O5S
• Molecular Weight: 451.5 g/mol

Description

N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-5-fluoro-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C21H26FN3O5S and its molecular weight is 451.51. The purity is usually 95%.
BenchChem offers high-quality N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-5-fluoro-2-methoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-5-fluoro-2-methoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Cyclooxygenase-2 Inhibitors

Research by Hashimoto et al. (2002) explored 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives as selective cyclooxygenase-2 (COX-2) inhibitors, where the introduction of a fluorine atom increased COX1/COX-2 selectivity, indicating potential applications in anti-inflammatory and pain management therapies (Hiromasa Hashimoto, K. Imamura, J. Haruta, K. Wakitani, 2002).

2. Photodynamic Therapy for Cancer

Pişkin et al. (2020) synthesized new zinc phthalocyanine derivatives with high singlet oxygen quantum yield for potential use in photodynamic therapy, a treatment method for cancer. This highlights a possible application in developing photosensitizers for cancer therapy (M. Pişkin, E. Canpolat, Ö. Öztürk, 2020).

3. Anticancer Agents

Tsai et al. (2016) investigated novel aminothiazole-paeonol derivatives for their anticancer effect, particularly against gastric and colorectal adenocarcinomas, suggesting potential in cancer treatment research (Chia-Ying Tsai et al., 2016).

4. Enantioselective Fluorination

Yasui et al. (2011) introduced N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide as a novel electrophilic fluorinating reagent, suggesting applications in the development of fluorinated pharmaceuticals (H. Yasui et al., 2011).